Cas no 1351588-75-4 (4-benzyl-5-oxo-N-(1,3-thiazol-2-yl)morpholine-3-carboxamide)

• Product Name: 4-benzyl-5-oxo-N-(1,3-thiazol-2-yl)morpholine-3-carboxamide
• CAS No: 1351588-75-4
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 6032069
• PubChem ID: 56765994
• Update Time: 2025-11-01

4-benzyl-5-oxo-N-(1,3-thiazol-2-yl)morpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-5-oxo-N-(1,3-thiazol-2-yl)morpholine-3-carboxamide
• VU0539562-1
• 4-benzyl-5-oxo-N-(thiazol-2-yl)morpholine-3-carboxamide
• AKOS024542240
• 1351588-75-4
• Z1162473224
• F6241-0268

• Inchi： 1S/C15H15N3O3S/c19-13-10-21-9-12(14(20)17-15-16-6-7-22-15)18(13)8-11-4-2-1-3-5-11/h1-7,12H,8-10H2,(H,16,17,20)
• InChI Key： LKQGHKXHHDMGMR-UHFFFAOYSA-N
• SMILES： C1OCC(=O)N(CC2=CC=CC=C2)C1C(NC1=NC=CS1)=O

Computed Properties

• Exact Mass: 317.08341252g/mol
• Monoisotopic Mass: 317.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 99.8Ų

Additional information on 4-benzyl-5-oxo-N-(1,3-thiazol-2-yl)morpholine-3-carboxamide

Introduction to 4-Benzyl-5-oxo-N-(1,3-thiazol-2-yl)morpholine-3-carboxamide (CAS No. 1351588-75-4)

4-Benzyl-5-oxo-N-(1,3-thiazol-2-yl)morpholine-3-carboxamide (CAS No. 1351588-75-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of morpholine derivatives and is characterized by its unique structural features, which include a benzyl group, a thiazole moiety, and a carboxamide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 4-Benzyl-5-oxo-N-(1,3-thiazol-2-yl)morpholine-3-carboxamide involves several steps, including the formation of the morpholine ring, the introduction of the benzyl and thiazole groups, and the final carboxamide functionalization. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic research and industrial applications.

In terms of its biological activity, 4-Benzyl-5-oxo-N-(1,3-thiazol-2-yl)morpholine-3-carboxamide has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of histone deacetylases (HDACs), which are important epigenetic regulators involved in gene expression and cellular processes. Studies have shown that this compound can effectively inhibit HDAC activity, leading to changes in gene expression profiles that may have therapeutic implications for diseases such as cancer and neurodegenerative disorders.

Furthermore, 4-Benzyl-5-oxo-N-(1,3-thiazol-2-yl)morpholine-3-carboxamide has been evaluated for its anti-inflammatory properties. In vitro studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This suggests that the compound may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-Benzyl-5-oxo-N-(1,3-thiazol-2-yl)morpholine-3-carboxamide have also been investigated. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Benzyl-5-oxo-N-(1,3-thiazol-2-yl)morpholine-3-carboxamide in various disease models. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In addition to its therapeutic potential, 4-Benzyl-5-oxo-N-(1,3-thiazol-2-yl)morpholine-3-carboxamide has also been explored for its use as a research tool in understanding biological processes. Its ability to modulate specific protein targets makes it valuable for studying signaling pathways and cellular mechanisms involved in disease progression.

The future prospects for 4-Benzyl-5-oxo-N-(1,3-thiazol-2-yl)morpholine-3-carboxamide are promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic option.

In conclusion, 4-Benzyl-5-oxo-N-(1,3-thiazol-2-yl)morpholine-3-carboxamide (CAS No. 1351588-75-4) represents a promising candidate in the field of medicinal chemistry with diverse potential applications. Its unique structural features and biological activities make it an attractive target for further investigation and development.